4-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]morpholine-3-carbonitrile

• IUPAC Name: 4-[2-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)acetyl]morpholine-3-carbonitrile
• InChI: InChI=1S/C14H18N4O2/c15-8-12-10-20-6-5-17(12)14(19)7-11-9-16-18-4-2-1-3-13(11)18/h9,12H,1-7,10H2
• InChI Key: KDSWLQIPLGUYNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CC(=O)N3CCOCC3C#N)C1
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol
• CAS No.: 2194433-04-8

Description

This compound is a unique chemical with the linear formula C11H18O1N4. It’s part of a set of building blocks based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold. It has been used in research as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of this compound and similar ones involves the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process has been demonstrated.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a tetrahydropyrazolo[1,5-a]pyrazine core. The regioselectivity for direct insertion of the substituent to the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core has been discussed.

Chemical Reactions Analysis

The chemical reactions involving this compound are complex and involve multiple steps. The utilization of building blocks obtained for different region- and/or stereoselective synthesis, including sole transformations or modifications of functional groups, has been demonstrated.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. Its SMILES string is N12N=C (CN3CCOCC3)C=C1CNCC2 and its InChI key is GOLCCVJKAXFTSD-UHFFFAOYSA-N.

Safety and Hazards

Sigma-Aldrich, a supplier of this product, states that the buyer assumes responsibility to confirm product identity and/or purity. They also mention that all sales are final and that they make no representation or warranty whatsoever with respect to this product.

Future Directions

The synthetic perspectives for using the functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine as a bifunctional scaffold have been discussed. The advantages of the proposed approach have been proven compared with other known methodologies.